(E)-N-((Z)-3-allyl-5-(furan-2-ylmethylene)-4-oxothiazolidin-2-ylidene)-5-chlorothiophene-2-sulfonamide

• IUPAC Name: (NE)-5-chloro-N-[(5Z)-5-(furan-2-ylmethylidene)-4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H11ClN2O4S3/c1-2-7-18-14(19)11(9-10-4-3-8-22-10)23-15(18)17-25(20,21)13-6-5-12(16)24-13/h2-6,8-9H,1,7H2/b11-9-,17-15+
• InChI Key: CWABUOSNESLJLF-NVAPAJGBSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=CO2)SC1=NS(=O)(=O)C3=CC=C(S3)Cl
• Isomeric SMILES: C=CCN\1C(=O)/C(=C/C2=CC=CO2)/S/C1=N/S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H11ClN2O4S3
• Molecular Weight: 414.9 g/mol

Description

The compound (E)-N-((Z)-3-allyl-5-(furan-2-ylmethylene)-4-oxothiazolidin-2-ylidene)-5-chlorothiophene-2-sulfonamide is a complex organic molecule that contains several functional groups, including a furan ring, a thiazolidine ring, and a sulfonamide group. Furan derivatives are important building blocks in organic chemistry and are found in various natural sources, most in plants, algae, and microorganisms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, furan derivatives can be prepared from various sulfur ylides and alkyl acetylenic carboxylates. The direct reactions of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates can afford dialkyl furan-3,4-dicarboxylates through a tandem sequence of Michael addition, intramolecular nucleophilic addition, 4p ring opening, intramolecular Michael addition, and elimination.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. Furan is a five-membered ring with four carbon atoms and one oxygen atom. Thiazolidine is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom.

Chemical Reactions Analysis

Furan derivatives can undergo various chemical reactions. They are π-excessive heterocycles and hence prefer electrophilic substitution reactions. At the same time, they behave chemically as a typical diene and exhibit greater reactivity towards addition reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research into this compound could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis. Further studies could also investigate its synthesis, properties, and mechanisms of action.